Cas no 90071-62-8 (tert-butyl (2R)-pyrrolidine-2-carboxylate)

Tert-butyl (2R)-pyrrolidine-2-carboxylate is a chiral pyrrolidine derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical applications. Its tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it valuable for peptide and heterocycle synthesis. The (2R)-configuration ensures stereochemical precision, which is critical for asymmetric synthesis and the development of enantiomerically pure compounds. This compound is particularly useful in the preparation of bioactive molecules, including protease inhibitors and other pharmacologically active agents. Its high purity and well-defined stereochemistry make it a reliable building block for research and industrial-scale applications.
tert-butyl (2R)-pyrrolidine-2-carboxylate structure
90071-62-8 structure
Product Name:tert-butyl (2R)-pyrrolidine-2-carboxylate
CAS No:90071-62-8
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD00083683
CID:803649
PubChem ID:6931635
Update Time:2025-06-08

tert-butyl (2R)-pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl pyrrolidine-2-carboxylate
    • D-Proline tert-Butyl Ester
    • D-Proline t-butyl ester
    • D-PROLINE T-BUTYL ESTER HYDROCHLORIDE,
    • D-Proline,1,1-dimethylethyl ester
    • D-PROLINE-OTBU
    • H-D-PRO-OTBU
    • H-D-Pro-OtBu(syrup)
    • H-D-Pro-OtBu.HCl
    • H-d-pro-otbuhcl
    • (R)-Pyrrolidine-2-carboxylic acid tert-butyl ester
    • D-Proline, 1,1-dimethylethyl ester
    • tert-butyl (2R)-pyrrolidine-2-carboxylate
    • H-Pro-OtBu
    • tert-butyl D-prolinate
    • h-D-pro-otbu, AldrichCPR
    • 1,1-dimethylethyl D-prolinate
    • KM2898
    • 2-Methyl-2-propanyl D-prolinate
    • 2-Methyl-2-propanyl-D-prolinat
    • D-Prolinate de 2-méthyl-2-propanyle
    • H-D-Pro-OtBu (syrup)
    • H-D-Pro-OtBu · HCl
    • L-Proline tert-butyl ester; (2S)-2-(tert-Butoxycarbonyl)pyrrolidine
    • SS-9688
    • tert-butyl (2S)-pyrrolidine-2-carboxylate
    • D-Proline 1,1-dimethylethyl ester (ACI)
    • H-D-Pro-OBu-t
    • tert-Butyl (R)-pyrrolidine-2-carboxylate
    • MDL： MFCD00083683
    • Inchi： 1S/C9H17NO2/c1-9(2,3)12-8(11)7-5-4-6-10-7/h7,10H,4-6H2,1-3H3/t7-/m1/s1
    • InChI Key： XJJBXZIKXFOMLP-SSDOTTSWSA-N
    • SMILES： C([C@@H]1NCCC1)(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Density: 0.995±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 219.2±33.0 ºC (760 Torr),
  • Flash Point: 86.4±25.4 ºC,
  • Solubility: Slightly soluble (16 g/l) (25 º C),

tert-butyl (2R)-pyrrolidine-2-carboxylate Security Information

tert-butyl (2R)-pyrrolidine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 90071-62-8 95%
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 ￡43.00 2022-02-28
Fluorochem
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Fluorochem
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Fluorochem
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Chemenu
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Apollo Scientific
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Apollo Scientific
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TRC
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TRC
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A2B Chem LLC
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tert-butyl (2R)-pyrrolidine-2-carboxylate Production Method

Production Method 1

201206-00-0 201206-00-0
90071-62-8 90071-62-8
Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Methanol ;  10 min, 10 bar, 80 °C
Reference
Microwave hydrogenations: large-size, high pressure microwave reactor
Heller, Eberhard; Gutmann, Amelie; Hiltensperger, Georg; Lautenschlaeger, Werner; Lohse, Martin J.; et al, G.I.T. Laboratory Journal, 2013, 17(1-2), 32-33

Production Method 2

1416352-40-3 1416352-40-3
90071-62-8 90071-62-8
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Ethanol ,  Water ;  1 h, rt
1.2 Reagents: Hydrogen Catalysts: Palladium ;  24 h, 40 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  basified
Reference
Stereoselective synthesis of cyclic amino acids via asymmetric phase-transfer catalytic alkylation
Kano, Taichi; Kumano, Takeshi; Sakamoto, Ryu; Maruoka, Keiji, Organic & Biomolecular Chemistry, 2013, 11(2), 271-278

tert-butyl (2R)-pyrrolidine-2-carboxylate Raw materials

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tert-butyl (2R)-pyrrolidine-2-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:90071-62-8)tert-butyl (2R)-pyrrolidine-2-carboxylate
Order Number:A860914
Stock Status:in Stock
Quantity:25g/10g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:26
Price ($):508.0/307.0/176.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90071-62-8)tert-butyl (2R)-pyrrolidine-2-carboxylate
A860914
Purity:99%/99%/99%
Quantity:25g/10g/5g
Price ($):508.0/307.0/176.0
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